Cas no 160911-42-2 (Imidazo[1,2-b]pyridazine-2-carboxylic acid)

• Product Name: Imidazo[1,2-b]pyridazine-2-carboxylic acid
• CAS No: 160911-42-2
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD08235229
• CID: 109624
• PubChem ID: 10583132
• Update Time: 2025-11-01

Imidazo[1,2-b]pyridazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-b]pyridazine-2-carboxylic acid
• Imidazo[1,2-b]pyridazine-2-carboxylic acid (9CI)
• 2-Carboxyimidazo[1,2-b]pyridazine
• ANW-61299
• CTK0H0831
• MolPort-001-769-527
• PubChem23197
• SBB053508
• SureCN570380
• 1H-IMidazo[1,2-b]pyridazin-2-carboxylic acid
• ONVUCPOYNIOJFY-UHFFFAOYSA-N
• OR6356
• FCH921365
• WT82717
• PB31035
• RP02292
• AM84534
• Imidazo[1,2-b]pyridazine-2-carboxylicacid
• AX8134425
• Y5294
• C-1
• SY006967
• Imidazo[1,2-b]pyridazine-2-carboxylicacid(9CI)
• PS-5734
• AKOS005264115
• SCHEMBL570380
• DTXSID00442002
• CS-0006625
• FT-0763338
• MFCD08235229
• EN300-244749
• W-205869
• 160911-42-2
• A906472
• Imidazo[1,2-b]pyridazine-2-carboxylic acid(9ci)
• Imidazo[1,2-b]pyridazine-2-carboxylicacid97%
• DB-064380

• MDL： MFCD08235229
• Inchi： 1S/C7H5N3O2/c11-7(12)5-4-10-6(9-5)2-1-3-8-10/h1-4H,(H,11,12)
• InChI Key： ONVUCPOYNIOJFY-UHFFFAOYSA-N
• SMILES： OC(C1=CN2C(C=CC=N2)=N1)=O

Computed Properties

• Exact Mass: 163.03825
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5
• XLogP3: 0.2

Experimental Properties

• Density: 1.58
• PSA: 67.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Imidazo[1,2-b]pyridazine-2-carboxylic acid

Comprehensive Overview of Imidazo[1,2-b]pyridazine-2-carboxylic acid (CAS No. 160911-42-2)

Imidazo[1,2-b]pyridazine-2-carboxylic acid (CAS No. 160911-42-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-b]pyridazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to interact with various biological targets.

In recent years, the demand for imidazo[1,2-b]pyridazine derivatives has surged, driven by their relevance in developing kinase inhibitors and antiviral agents. The carboxylic acid functional group in this compound further enhances its utility, enabling easy derivatization for medicinal chemistry applications. Scientists are exploring its role in addressing global health challenges, such as drug-resistant infections and chronic inflammatory diseases, aligning with current trends in precision medicine.

The synthesis of Imidazo[1,2-b]pyridazine-2-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Its CAS No. 160911-42-2 serves as a unique identifier in chemical databases, facilitating efficient literature searches for researchers. The compound's molecular weight and solubility properties make it suitable for high-throughput screening in drug development pipelines.

From an industrial perspective, imidazo[1,2-b]pyridazine scaffolds are increasingly valued for their structure-activity relationships (SAR) in optimizing lead compounds. This aligns with the growing focus on fragment-based drug design, a hot topic in pharmaceutical R&D. The compound's hydrogen-bonding capacity and aromatic character contribute to its interactions with biological macromolecules, a feature often discussed in computational chemistry forums.

Environmental considerations are also shaping research around this compound. Recent studies investigate its biodegradation pathways and potential as a green chemistry intermediate, responding to the industry's push for sustainable synthesis methods. The imidazo[1,2-b]pyridazine core demonstrates stability under various conditions, making it attractive for formulation development in pharmaceutical manufacturing.

Analytical characterization of CAS No. 160911-42-2 typically employs advanced techniques like NMR spectroscopy and mass spectrometry, ensuring purity standards for research use. The compound's chromatographic behavior is well-documented, supporting quality control in contract research organizations (CROs). These analytical protocols are frequently searched by quality assurance professionals in the pharmaceutical supply chain.

Emerging applications of Imidazo[1,2-b]pyridazine-2-carboxylic acid include its use in fluorescence probes for biological imaging and as a ligand in metal-organic frameworks (MOFs). These innovative uses reflect the compound's versatility beyond traditional medicinal chemistry, addressing current interests in materials science and diagnostic tools. Patent literature reveals growing intellectual property activity surrounding its derivatives, particularly in oncological therapeutics.

For researchers working with this compound, understanding its storage conditions and handling precautions is essential to maintain stability. The scientific community actively shares best practices through open-access journals and professional networks, creating valuable resources for newcomers to this field. These practical considerations are among the most searched topics related to CAS No. 160911-42-2 in academic databases.

The future outlook for imidazo[1,2-b]pyridazine chemistry appears promising, with computational predictions suggesting new bioisosteric replacements and pharmacophore models based on this scaffold. As artificial intelligence transforms drug discovery paradigms, compounds like Imidazo[1,2-b]pyridazine-2-carboxylic acid are becoming crucial datasets for machine learning algorithms in molecular design. This intersection of chemistry and digital innovation represents one of the most exciting frontiers in modern research.